Cas no 1044562-02-8 ((R)-tert-Butyl 3-(isopropylamino)piperidine-1-carboxylate)

• Product Name: (R)-tert-Butyl 3-(isopropylamino)piperidine-1-carboxylate
• CAS No: 1044562-02-8
• MF: C₁₃H₂₆N₂O₂
• MW: 242.357743740082
• CID: 4559742
• PubChem ID: 53256475
• Update Time: 2025-11-05

(R)-tert-Butyl 3-(isopropylamino)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (R)-3-IsopropylaMino-piperidine-1-carboxylic acid tert-butyl ester
• (R)-tert-Butyl 3-(isopropylamino)piperidine-1-carboxylate
• tert-butyl (3R)-3-(propan-2-ylamino)piperidine-1-carboxylate
• tert-Butyl (R)-3-(isopropylamino)piperidine-1-carboxylate
• AM90525
• D76729
• tert-butyl (3R)-3-(isopropylamino)piperidine-1-carboxylate
• (R)-3-Isopropylaminopiperidine-1-carboxylic acid tert-butyl ester
• LFTQRMKZAXONPV-LLVKDONJSA-N
• tert-butyl (3R)-3-[(propan-2-yl)amino]piperidine-1-carboxylate
• MFCD18253438
• AKOS015995546
• 1044562-02-8
• (R)-tert-Butyl3-(isopropylamino)piperidine-1-carboxylate
• t-Butyl (R)-3-(isopropylamino)piperidine-1-carboxylate
• SCHEMBL2241956
• CS-0107357
• KS-6623
• DB-247532
• (R)-1-Boc-3-(isopropylamino)piperidine

• MDL： MFCD18253438
• Inchi： 1S/C13H26N2O2/c1-10(2)14-11-7-6-8-15(9-11)12(16)17-13(3,4)5/h10-11,14H,6-9H2,1-5H3/t11-/m1/s1
• InChI Key： LFTQRMKZAXONPV-LLVKDONJSA-N
• SMILES： O(C(C)(C)C)C(N1CCC[C@H](C1)NC(C)C)=O

Computed Properties

• Exact Mass: 242.199428076g/mol
• Monoisotopic Mass: 242.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 41.6

Additional information on (R)-tert-Butyl 3-(isopropylamino)piperidine-1-carboxylate

Comprehensive Overview of (R)-tert-Butyl 3-(isopropylamino)piperidine-1-carboxylate (CAS No. 1044562-02-8)

(R)-tert-Butyl 3-(isopropylamino)piperidine-1-carboxylate (CAS No. 1044562-02-8) is a chiral piperidine derivative widely recognized for its significance in pharmaceutical research and organic synthesis. This compound, characterized by its tert-butyl carbamate and isopropylamino functional groups, serves as a versatile intermediate in the development of bioactive molecules. Its stereospecific (R)-configuration enhances its utility in asymmetric synthesis, making it a focal point for researchers exploring novel drug candidates and chiral auxiliaries.

The growing interest in enantioselective synthesis and small-molecule therapeutics has propelled the demand for high-purity chiral building blocks like (R)-tert-Butyl 3-(isopropylamino)piperidine-1-carboxylate. Recent trends in AI-driven drug discovery and computational chemistry have further highlighted its relevance, as researchers leverage its structural features to design target-specific inhibitors and GPCR modulators. Questions such as "How to optimize the synthesis of chiral piperidines?" or "What are the applications of tert-butyl-protected amines in medicinal chemistry?" frequently appear in scientific forums, underscoring its interdisciplinary importance.

From a synthetic perspective, the carboxylate moiety in this compound offers robust protection for the piperidine nitrogen, enabling selective functionalization at other positions. This property is particularly valuable in multi-step synthesis, where chemoselectivity and yield optimization are critical. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify its enantiopurity and stability, addressing common queries about "quality control for chiral intermediates."

In the context of green chemistry, efforts to develop catalytic asymmetric routes for compounds like (R)-tert-Butyl 3-(isopropylamino)piperidine-1-carboxylate align with global sustainability goals. Researchers are exploring biocatalysis and flow chemistry to reduce waste and improve efficiency—a topic gaining traction in both academic and industrial settings. The compound's compatibility with microwave-assisted synthesis and parallel reaction screening further enhances its appeal for high-throughput applications.

Beyond synthetic utility, this compound's pharmacophore features have sparked interest in central nervous system (CNS) drug development. Its piperidine scaffold is prevalent in neurotransmitter receptor ligands, prompting investigations into its potential for treating neurological disorders. Discussions on platforms like PubMed and Reaxys often highlight its role in structure-activity relationship (SAR) studies, particularly for G-protein-coupled receptors.

As the pharmaceutical industry shifts toward personalized medicine, the demand for enantiopure intermediates like (R)-tert-Butyl 3-(isopropylamino)piperidine-1-carboxylate is expected to rise. Its integration into kinase inhibitor design and peptidomimetics exemplifies its adaptability. For suppliers and manufacturers, ensuring regulatory compliance (e.g., REACH, GMP) and batch-to-batch consistency remains paramount, as reflected in search queries related to "reliable sources of CAS 1044562-02-8."

In summary, (R)-tert-Butyl 3-(isopropylamino)piperidine-1-carboxylate exemplifies the convergence of chiral chemistry, drug discovery, and sustainable synthesis. Its multifaceted applications—from asymmetric catalysis to CNS therapeutics—position it as a critical tool for modern researchers navigating the complexities of molecular design and process optimization.